2-Chloro-N-cyclopentyl-N-(2,3-dihydro-1-benzofuran-5-ylmethyl)acetamide

• IUPAC Name: 2-chloro-N-cyclopentyl-N-(2,3-dihydro-1-benzofuran-5-ylmethyl)acetamide
• InChI: InChI=1S/C16H20ClNO2/c17-10-16(19)18(14-3-1-2-4-14)11-12-5-6-15-13(9-12)7-8-20-15/h5-6,9,14H,1-4,7-8,10-11H2
• InChI Key: LNFRQFFDISIXLB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N(CC2=CC3=C(C=C2)OCC3)C(=O)CCl
• Molecular Formula: C16H20ClNO2
• Molecular Weight: 293.79 g/mol

Description

The compound “2-Chloro-N-cyclopentyl-N-(2,3-dihydro-1-benzofuran-5-ylmethyl)acetamide” is a complex organic molecule. It contains a benzofuran moiety, which is a heterocyclic compound (a compound that contains atoms of at least two different elements) consisting of fused benzene and furan rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzofuran ring, a cyclopentyl group, and an acetamide group. The benzofuran ring system is aromatic and planar, which could contribute to the compound’s stability and possibly its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the benzofuran ring, the cyclopentyl group, and the acetamide group. The benzofuran moiety, in particular, is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its size, shape, functional groups, and the presence of the benzofuran ring could influence properties like solubility, melting point, boiling point, and reactivity.

Future Directions

Benzofuran derivatives are a topic of ongoing research due to their diverse biological activities. Future research could explore the synthesis, properties, and potential applications of this compound and related structures.